![molecular formula C21H24F3N3O4 B2680506 N-(3,4-dimethoxybenzyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide CAS No. 1421445-55-7](/img/structure/B2680506.png)
N-(3,4-dimethoxybenzyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxybenzyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H24F3N3O4 and its molecular weight is 439.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Researchers have synthesized novel compounds related to N-(3,4-dimethoxybenzyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide, investigating their chemical structures and potential applications. These compounds have been evaluated for activities such as anti-inflammatory and analgesic effects, highlighting the diverse chemical applications of such molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Pharmacological Research
- In pharmacological studies, compounds similar to this compound have been investigated for their potential in treating conditions like eating disorders and tuberculosis. This illustrates the compound's relevance in developing new therapeutic agents (Piccoli et al., 2012), (Jeankumar et al., 2013).
Molecular Interaction Studies
- The molecular interactions of analogues of this compound with specific receptors, such as the CB1 cannabinoid receptor, have been studied. This research contributes to a better understanding of the molecular mechanisms of action of these compounds and their potential therapeutic applications (Shim et al., 2002).
Material Science Applications
- In material science, derivatives of this compound have been explored for their use in synthesizing new polyamides and coordination polymers. These materials have potential applications in various industries, ranging from electronics to pharmaceuticals (Hattori & Kinoshita, 1979), (Ahmad et al., 2012).
Properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24F3N3O4/c1-29-17-5-3-14(11-18(17)30-2)12-26-20(28)27-9-7-16(8-10-27)31-19-6-4-15(13-25-19)21(22,23)24/h3-6,11,13,16H,7-10,12H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGFGYVXDVPBMDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC(=O)N2CCC(CC2)OC3=NC=C(C=C3)C(F)(F)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24F3N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.